Cas no 1806556-15-9 (2-(3-Chloropropyl)-3-(difluoromethoxy)toluene)

• Product Name: 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene
• CAS No: 1806556-15-9
• MF: C₁₁H₁₃ClF₂O
• MW: 234.670129537582
• CID: 5005412
• Update Time: 2025-05-21

2-(3-Chloropropyl)-3-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene

• Inchi： 1S/C11H13ClF2O/c1-8-4-2-6-10(15-11(13)14)9(8)5-3-7-12/h2,4,6,11H,3,5,7H2,1H3
• InChI Key： NGBKYZOSLGADKY-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene

2-(3-Chloropropyl)-3-(difluoromethoxy)toluene (CAS No. 1806556-15-9)

The compound 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene (CAS No. 1806556-15-9) is a synthetic organic compound with a unique structure that combines a toluene derivative with specific substituents. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule features a difluoromethoxy group attached to the toluene ring at the 3-position and a chloropropyl chain at the 2-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of difluoromethoxy groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene suggests that it could serve as an intermediate in the synthesis of drugs targeting specific biological pathways. Additionally, the chloropropyl chain introduces hydrophobicity and potential reactivity, which can be exploited in polymer chemistry or as precursors for advanced materials.

From a structural perspective, the compound exhibits a balance between aromatic stability and functional group reactivity. The toluene ring provides a rigid framework, while the substituents at positions 2 and 3 introduce functional diversity. This balance is crucial for applications requiring both stability and reactivity. Researchers have explored the use of similar compounds in Suzuki coupling reactions, where the chloropropyl chain can act as a directing group for palladium-catalyzed cross-coupling.

Recent advancements in green chemistry have also led to innovative synthesis methods for 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene. For instance, microwave-assisted synthesis has been employed to enhance reaction efficiency and reduce environmental impact. These methods not only improve yield but also align with sustainable practices, making the compound more accessible for industrial applications.

In terms of biological activity, preliminary assays indicate that 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene exhibits moderate inhibitory effects on certain enzyme targets. While further research is needed to validate these findings, they suggest potential avenues for drug development targeting metabolic disorders or inflammatory conditions.

The versatility of 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene extends to its use as an intermediate in agrochemicals. Its ability to modulate plant growth hormones or act as a precursor for herbicides makes it a valuable asset in agricultural research. Recent field trials have demonstrated promising results in crop protection, although scalability remains a key consideration.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide high-resolution data that aids in identifying impurities and optimizing synthetic pathways.

In conclusion, 2-(3-Chloropropyl)-3-(difluoromethoxy)toluene (CAS No. 1806556-15-9) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an attractive candidate for further research and development, particularly in pharmaceuticals and agrochemicals. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.